Cas no 822-63-9 (5-amino-3-isoxazolol)

5-amino-3-isoxazolol structure
5-amino-3-isoxazolol structure
Product Name:5-amino-3-isoxazolol
CAS No:822-63-9
MF:C3H4N2O2
MW:100.076060295105
MDL:MFCD00047072
CID:728894
PubChem ID:246219
Update Time:2025-04-19

5-amino-3-isoxazolol Chemical and Physical Properties

Names and Identifiers

    • 5-Aminoisoxazol-3(2H)-one
    • 3(2H)-Isoxazolone,5-amino-
    • 5-amino-1,2-oxazol-3-one
    • 5-AMINO-ISOXAZOL-3-ONE
    • 5-amino-3-isoxazolol
    • NSC-58894
    • VS-08725
    • DTXSID80289073
    • AKOS000302409
    • 5-AMINO-2,3-DIHYDRO-1,2-OXAZOL-3-ONE
    • NSC58894
    • 5-amino-1,2-oxazol-3-ol
    • CS-0067869
    • BB 0258048
    • 5-AMINO-3(2H)-ISOXAZOLONE
    • MFCD00175393
    • 5-amino-1,2-oxazol-3(2H)-one
    • 822-63-9
    • 5-aminoisoxazol-3-ol
    • D73552
    • A916975
    • AKOS010512180
    • EN300-101038
    • SCHEMBL432027
    • BBL028339
    • 5-amino-2H-1,2-oxazol-3-one
    • 3-isoxazolol, 5-amino-
    • STL311762
    • STL434951
    • ALBB-022834
    • MDL: MFCD00047072
    • Inchi: 1S/C3H4N2O2/c4-2-1-3(6)5-7-2/h1H,4H2,(H,5,6)
    • InChI Key: SBAQXOKGHJGIGF-UHFFFAOYSA-N
    • SMILES: O1C(=CC(N1)=O)N

Computed Properties

  • Exact Mass: 100.027
  • Monoisotopic Mass: 100.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.406
  • Boiling Point: 369°C at 760 mmHg
  • Flash Point: 177°C
  • Refractive Index: 1.532

5-amino-3-isoxazolol Security Information

  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C

5-amino-3-isoxazolol Pricemore >>

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abcr
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